Cas no 821007-39-0 (3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-)

3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro- structure
821007-39-0 structure
Product name:3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-
CAS No:821007-39-0
MF:C14H10FN3OS
MW:287.312104701996
CID:698135
PubChem ID:44396379

3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-
    • 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-1,2,4-triazole-3-thione
    • DTXSID60658728
    • CHEMBL363314
    • 5-[2-(2-Fluorophenoxy)phenyl]-1,2-dihydro-3H-1,2,4-triazole-3-thione
    • 821007-39-0
    • Inchi: InChI=1S/C14H10FN3OS/c15-10-6-2-4-8-12(10)19-11-7-3-1-5-9(11)13-16-14(20)18-17-13/h1-8H,(H2,16,17,18,20)
    • InChI Key: KGOOPWLKIRSWPW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2=NC(=S)NN2)OC3=CC=CC=C3F

Computed Properties

  • Exact Mass: 287.05286129g/mol
  • Monoisotopic Mass: 287.05286129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.7Ų
  • XLogP3: 3.1

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